Cas no 571-70-0 (Dibenzo[f,h]pyrrolo[1,2-b]isoquinolin-14-ol,9,11,12,13,13a,14-hexahydro-3,6,7-trimethoxy-, (13aS,14R)-)

• Product name: Dibenzo[f,h]pyrrolo[1,2-b]isoquinolin-14-ol,9,11,12,13,13a,14-hexahydro-3,6,7-trimethoxy-, (13aS,14R)-
• CAS No: 571-70-0
• MF: C₂₃H₂₅NO₄
• MW: 379.44890666008
• CID: 372785
• PubChem ID: 264751

Dibenzo[f,h]pyrrolo[1,2-b]isoquinolin-14-ol,9,11,12,13,13a,14-hexahydro-3,6,7-trimethoxy-, (13aS,14R)- Chemical and Physical Properties

Names and Identifiers

• Dibenzo[f,h]pyrrolo[1,2-b]isoquinolin-14-ol,9,11,12,13,13a,14-hexahydro-3,6,7-trimethoxy-, (13aS,14R)-
• (13aS,14R)-3,6,7-Trimethoxy-9,11,12,13,13a,14-hexahydrodibenzo[f, h]pyrrolo[1,2-b]isoquinolin-14-ol
• pergularinine
• Dibenzo(f,h)pyrrolo(1,2-b)isoquinolin-14-ol, 9,11,12,13,13a,14-hexahydro-3,6,7-trimethoxy-, (13aS-cis)-
• Dibenzo(f,h)pyrrolo(1,2-b)isoquinolin-14-ol, 9,11,12,13,13a,14-hexahydro-3,6,7-trimethoxy-, cis-(+-)-
• Dibenzo[f,h]pyrrolo[1,2-b]isoquinolin-14-ol, 9,11,12,13,13a,14-hexahydro-3,6,7-trimethoxy-, (13aS-cis)-
• (13as,14r)-3,6,7-trimethoxy-9,11,12,13,13a,14-hexahydrodibenzo[f,h]pyrrolo[1,2-b]isoquinolin-14-ol
• NSC-100055
• (13aS,14R)-3,6,7-trimethoxy-9,11,12,13,13a,14-hexahydrophenanthro[9,10-f]indolizin-14-ol
• 3,6,7-Trimethoxy-9,11,12,13,13a,14-hexahydrodibenzo[f,H]pyrrolo[1,2-b]isoquinolin-14-ol
• NCI60_000003
• 571-70-0
• DTXSID90972565
• 62181-70-8
• TYLOPHORININE
• (12As,13r)-3,6,7-trimethoxy-13-hydroxy-9,10,11,12,12a,13-hexahydro-9a-aza-9ah-cyclopenta[b]triphenylene
• BDBM50213934
• NSC100055
• CHEMBL398325

• Inchi： InChI=1S/C23H25NO4/c1-26-13-6-7-14-15(9-13)16-10-20(27-2)21(28-3)11-17(16)18-12-24-8-4-5-19(24)23(25)22(14)18/h6-7,9-11,19,23,25H,4-5,8,12H2,1-3H3/t19-,23-/m0/s1
• InChI Key： LAWAARLALKUFQQ-CVDCTZTESA-N
• SMILES： COC1=CC2=C(C=C1)C3=C(CN4CCCC4C3O)C5=CC(=C(C=C52)OC)OC

Computed Properties

• Exact Mass: 379.17845
• Monoisotopic Mass: 379.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2Ų
• XLogP3: 3.6

Experimental Properties

• Density: 1.31
• Boiling Point: 588.5°Cat760mmHg
• Flash Point: 309.7°C
• Refractive Index: 1.688
• PSA: 51.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthroindolizidines